Sodium;(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate Sodium;(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate Sodium deoxycholate is a bile acid salt. It contains a deoxycholate.
A bile acid formed by bacterial action from cholate. It is usually conjugated with glycine or taurine. Deoxycholic acid acts as a detergent to solubilize fats for intestinal absorption, is reabsorbed itself, and is used as a choleretic and detergent.
Brand Name: Vulcanchem
CAS No.: 302-95-4
VCID: VC0543519
InChI: InChI=1S/C24H40O4.Na/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3;/h14-21,25-26H,4-13H2,1-3H3,(H,27,28);/q;+1/p-1/t14-,15-,16-,17+,18-,19+,20+,21+,23+,24-;/m1./s1
SMILES: CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.[Na+]
Molecular Formula: C24H39NaO4
Molecular Weight: 414.6 g/mol

Sodium;(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

CAS No.: 302-95-4

Inhibitors

VCID: VC0543519

Molecular Formula: C24H39NaO4

Molecular Weight: 414.6 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Sodium;(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate - 302-95-4

CAS No. 302-95-4
Product Name Sodium;(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Molecular Formula C24H39NaO4
Molecular Weight 414.6 g/mol
IUPAC Name sodium;(4R)-4-[(3R,5R,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Standard InChI InChI=1S/C24H40O4.Na/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3;/h14-21,25-26H,4-13H2,1-3H3,(H,27,28);/q;+1/p-1/t14-,15-,16-,17+,18-,19+,20+,21+,23+,24-;/m1./s1
Standard InChIKey FHHPUSMSKHSNKW-SMOYURAASA-M
Isomeric SMILES C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C.[Na+]
SMILES CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.[Na+]
Canonical SMILES CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.[Na+]
Appearance Solid powder
Description Sodium deoxycholate is a bile acid salt. It contains a deoxycholate.
A bile acid formed by bacterial action from cholate. It is usually conjugated with glycine or taurine. Deoxycholic acid acts as a detergent to solubilize fats for intestinal absorption, is reabsorbed itself, and is used as a choleretic and detergent.
Purity >98% (or refer to the Certificate of Analysis)
Related CAS 83-44-3 (Parent)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 12beta-Isomer Deoxycholic Acid
3beta-Isomer Deoxycholic Acid
5alpha-Isomer Deoxycholic Acid
Acid, 5alpha-Isomer Deoxycholic
Acid, Choleic
Acid, Deoxycholic
Acid, Desoxycholic
Acid, Dihydroxycholanoic
Acid, Lagodeoxycholic
Choleic Acid
Deoxycholate
Deoxycholate, Sodium
Deoxycholic Acid
Deoxycholic Acid, 12beta Isomer
Deoxycholic Acid, 12beta-Isomer
Deoxycholic Acid, 3beta Isomer
Deoxycholic Acid, 3beta-Isomer
Deoxycholic Acid, 5alpha Isomer
Deoxycholic Acid, 5alpha-Isomer
Deoxycholic Acid, Disodium Salt
Deoxycholic Acid, Magnesium (2:1) Salt
Deoxycholic Acid, Monoammonium Salt
Deoxycholic Acid, Monopotassium Salt
Deoxycholic Acid, Monosodium Salt
Deoxycholic Acid, Sodium Salt, 12beta-Isomer
Desoxycholic Acid
Dihydroxycholanoic Acid
Lagodeoxycholic Acid
Sodium Deoxycholate
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